Cas no 1806017-95-7 (Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806017-95-7
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4847908
• Update Time: 2025-06-07

Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H8BrF2NO2/c1-15-7(14)4-5-2-3-6(9(11)12)13-8(5)10/h2-3,9H,4H2,1H3
• InChI Key： WQJARCYIOIITSE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate

Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806017-95-7): An Overview

Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806017-95-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo substituent and a difluoromethyl group, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate consists of a pyridine ring with a bromo substituent at the 2-position and a difluoromethyl group at the 6-position. The acetate ester moiety at the 3-position further enhances its chemical versatility and reactivity. These structural elements contribute to its unique chemical properties, making it an attractive starting material for synthetic transformations and derivatization processes.

Recent studies have highlighted the importance of Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the development of novel inhibitors targeting specific enzymes and receptors. One notable application is in the synthesis of potent and selective inhibitors of kinases, which are crucial enzymes involved in various cellular signaling pathways. These inhibitors have shown promise in preclinical studies for treating various diseases, including cancer and inflammatory disorders.

In addition to its role in kinase inhibition, Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate has been explored for its potential in developing compounds with antimicrobial properties. The presence of the bromo and difluoromethyl groups imparts unique electronic and steric effects that can enhance the compound's ability to interact with microbial targets. Studies have demonstrated that derivatives of this compound exhibit significant activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for addressing antibiotic resistance.

The synthetic accessibility of Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound, ensuring its availability for large-scale applications. One common approach involves the bromination of a suitable pyridine derivative followed by introduction of the difluoromethyl group through various methodologies, such as nucleophilic substitution or radical reactions.

The physical and chemical properties of Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate are well-documented. It is typically obtained as a white solid with a melting point ranging from 55 to 58°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In terms of safety and handling, it is important to note that while Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate is not classified as a hazardous material, standard precautions should be taken when working with it. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate is another important consideration. While specific data on its environmental fate and toxicity are limited, it is advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806017-95-7) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of bioactive compounds with potential therapeutic benefits. Ongoing research continues to explore new avenues for its use, further highlighting its significance in the scientific community.